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Quantitative Pharmacological Data

The selectivity and potency of Zoligratinib are quantified by its half-maximal inhibitory concentration

(IC₅₀) against different FGFR isoforms, as shown in the table below.

Target IC₅₀ Value Experimental Context

FGFR1 9.2 - 9.3 nM Cell-free assay [1] [2]

FGFR2 7.6 nM Cell-free assay [1] [2]

FGFR3 22 nM Cell-free assay [1] [2]

FGFR4 290 nM Cell-free assay [1] [2]

PDGFRβ 560 nM Cell-free assay [1]

Experimental Protocols & Key Findings

The activity of Zoligratinib has been characterized through specific biochemical and cell-based assays.

Kinase Assay (Biochemical Activity): The inhibitory activity against FGFR1 was evaluated using a
radiometric filter assay that measures the incorporation of ³³Pi. For a panel of other kinases (including
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LCK, EGFR, KIT, etc.), activity was determined by a homogeneous time-resolved fluorescence

(HTRF) assay using an anti-phosphotyrosine antibody. Fluorescence was measured with a microplate
reader [2].

Cell Research (Cellular Activity): Antiproliferative activity was tested across 327 human tumor cell
lines. Cells were treated with varying concentrations of Zoligratinib for 4 days. Cell viability was then

measured using a Cell Counting Kit-8, and absorbance was read at 450 nm. IC₅₀ values were
calculated from the dose-response curves [2]. The compound showed selective antiproliferation in

cancer cell lines with FGFR genetic alterations (amplifications or mutations) and was also effective
against a specific gatekeeper mutation (FGFR2 V564F) that causes resistance to other FGFR

inhibitors [2].

Signaling Pathway and Drug Discovery Workflow

The following diagrams illustrate the role of FGFR in cancer signaling and the research process behind

Zoligratinib.
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Diagram 1: Zoligratinib inhibits FGFR signaling to block cancer cell proliferation.
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Diagram 2: The structure-based drug discovery workflow for Zoligratinib.

Conclusion

Zoligratinib represents a next-generation FGFR inhibitor with a distinct profile. Its high selectivity for

FGFR1-3 over FGFR4, its ability to overcome the V564F gatekeeper mutation, and its oral availability make

it a notable candidate in the targeted therapy landscape for cancers driven by FGFR alterations [3] [2]. Its

ongoing clinical development will be key to determining its ultimate therapeutic utility.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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